4-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)morpholine

• IUPAC Name: 4-[[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine
• InChI: InChI=1S/C17H25BFNO3/c1-16(2)17(3,4)23-18(22-16)14-6-5-13(15(19)11-14)12-20-7-9-21-10-8-20/h5-6,11H,7-10,12H2,1-4H3
• InChI Key: QINFDPZSZHPUSC-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)CN3CCOCC3)F
• Molecular Formula: C17H25BFNO3
• DSSTOX Substance ID: DTXSID80656448
• Molecular Weight: 321.2 g/mol
• CAS RN: 1073354-74-1

Description

The compound “4-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)morpholine” is a derivative of boric acid. It has a molecular formula of C12H17BFNO2 and a molecular weight of 237.08 g/mol. The IUPAC name of this compound is 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline.

Synthesis Analysis

The synthesis of this compound involves a two-step substitution reaction. The structure of the compound is verified by FTIR, 1H and 13C NMR, and MS.

Molecular Structure Analysis

The single crystal structure of the compound is gauged by X-ray diffraction and subjected to crystallographic and conformational analyses. Density functional theory (DFT) is applied to further calculate the molecular structure and compare it with X-ray values. The result of the conformational analysis shows that the molecular structure optimized by DFT is identical with the single crystal structure determined by single crystal X-ray diffraction.

Chemical Reactions Analysis

The compound is an important reaction intermediate in organic synthesis reactions. It has many applications in carbon-carbon coupling and carbon heterocoupling reactions.

Physical And Chemical Properties Analysis

The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. More detailed physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

Crystal Structure and Conformational Analysis

Compounds containing the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, such as methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and others, have been synthesized and characterized. They are used as boric acid ester intermediates with benzene rings. These compounds have been confirmed through FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. The molecular structures have been further validated and analyzed using density functional theory (DFT), confirming the consistency with crystal structures determined by single crystal X-ray diffraction. Additionally, molecular electrostatic potential and frontier molecular orbitals of these compounds have been investigated, revealing certain physicochemical properties (Huang et al., 2021).

Biological Activity Screening

A compound named 4-{2-[5-(4-fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine has been synthesized and characterized. This compound was screened for various biological activities including antibacterial, antioxidant, anti-TB, anti-diabetic, and molecular docking studies for InhA protein. It demonstrated remarkable anti-TB activity and superior anti-microbial activity compared to standard drugs, showcasing its potential in medicinal applications (Mamatha S.V et al., 2019).

Synthesis Techniques and Computational Analysis

The synthesis of various compounds containing the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group has been explored. These compounds were characterized by spectroscopic methods and their structures confirmed by X-ray diffraction. DFT and TD-DFT calculations were performed for comparative analysis of spectroscopic data, geometrical parameters, MEP, FMO, and NBO analysis. This comprehensive approach provides insights into the molecular structure and properties of these compounds, aiding in their practical application in various fields (Wu et al., 2021).

Future Directions

The compound has good biological activity and pharmacological effects. It has been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment. In addition, arylboronic acid is economical and easy to obtain, and it is stable to water and air. It is one of the important nucleophiles in the Suzuki reaction and has a wide range of applications. Fluorine-containing compounds are also widely used in medicine. Among the top 200 medicines sold globally, 29 fluorine-containing drugs have been approved by the FDA in recent years.

Mechanism of Action

Target of Action

Boronic acid pinacol ester compounds, which this compound is a derivative of, are significant reaction intermediates in organic synthesis reactions . They have many applications in carbon-carbon coupling and carbon heterocoupling reactions .

Mode of Action

The compound’s mode of action is likely related to its boronic acid pinacol ester group. These groups are known to participate in Suzuki-Miyaura cross-coupling reactions . In these reactions, the boronic acid pinacol ester acts as a nucleophile, transferring an organic group from boron to a transition metal catalyst .

Biochemical Pathways

Boronic acid pinacol ester compounds are widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment . This suggests that the compound may interact with biochemical pathways related to these processes.

Pharmacokinetics

It’s important to note that the susceptibility to hydrolysis of phenylboronic pinacol esters is influenced by the ph of the environment, which can considerably accelerate the reaction rate at physiological ph . This could potentially impact the bioavailability of the compound.

Result of Action

Given its potential use in carbon-carbon coupling reactions and cancer treatment, it may influence cell proliferation and survival .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the pH of the environment can affect the rate of hydrolysis of the compound . Additionally, the presence of transition metal catalysts would be necessary for the compound to participate in Suzuki-Miyaura cross-coupling reactions .